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Compound of Interest

Compound Name: 9-Bromophenanthrene-d9

Cat. No.: B15561477

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene. This
document is intended for researchers, scientists, and professionals in drug development who
utilize isotopically labeled compounds in their work. The information presented herein is
curated from various scientific sources to ensure accuracy and depth.

Core Physical and Chemical Data

9-Bromophenanthrene-d9 is a valuable building block in organic synthesis, particularly in the
preparation of complex polycyclic aromatic hydrocarbons and as an internal standard in
analytical studies. Its deuteration provides a useful tool for mechanistic studies and as a tracer
in metabolic research.

Physical Properties
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While specific experimental data for the physical properties of 9-Bromophenanthrene-d9 are
not readily available in the literature, the properties of its non-deuterated analog, 9-
Bromophenanthrene, serve as a close approximation. Isotopic labeling with deuterium typically
has a minimal effect on bulk physical properties such as melting and boiling points.

Property Value Source(s)
Molecular Formula C14DoBr [1]
Molecular Weight 266.18 g/mol [1]
Appearance Pale Yellow Solid [1]

Melting Point 60-64 °C (for non-deuterated) [2][3]

o _ 180-190 °C at 2 mmHg (for
Boiling Point [2][3]
non-deuterated)

Sparingly soluble in water;
Soluble in organic solvents

Solubility such as ethanol, acetone, [21[31[4]
chloroform, benzene, and

dichloromethane.

hemical and : :

Property Value Source(s)

CAS Number 2055815-26-2

9-Bromophenanthrene-
Synonyms 1,2,3,4,5,6,7,8,10-d9, 9- [1]
Phenanthryl Bromide-d9

Data for non-deuterated shows
1H NMR Spectrum o [5][6]
complex aromatic signals.

The mass spectrum of the non-
Mass Spectrum deuterated compound is [61[7]

available.
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Synthesis of 9-Bromophenanthrene-d9

A detailed experimental protocol for the synthesis of 9-Bromophenanthrene-d9 is not explicitly
published. However, a reliable synthesis can be adapted from the established procedure for its
non-deuterated counterpart, starting from commercially available phenanthrene-d10.

Experimental Protocol: Synthesis of 9-
Bromophenanthrene-d9

Starting Material: Phenanthrene-d10
Reagents: Bromine, Carbon Tetrachloride (or a suitable alternative solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
phenanthrene-d10 in an appropriate solvent like carbon tetrachloride.

e Heat the solution to a gentle reflux.

o Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the
refluxing solution over a period of several hours. The reaction should be carried out under a
fume hood due to the evolution of hydrogen bromide gas (in this case, deuterium bromide).

» After the addition is complete, continue to reflux the mixture for an additional period to
ensure the reaction goes to completion.

e Cool the reaction mixture to room temperature.
e The solvent can be removed under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, or by column chromatography on silica gel to yield pure 9-Bromophenanthrene-d9.

Logical Workflow for the Synthesis of 9-Bromophenanthrene-d9
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Synthesis of 9-Bromophenanthrene-d9
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Caption: A logical workflow for the synthesis of 9-Bromophenanthrene-d9.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15561477/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-9-bromophenanthrene-d9-physical-and-chemical-properties
https://www.benchchem.com/product/b15561477/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-9-bromophenanthrene-d9-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Applications

9-Bromophenanthrene-d9, like its non-deuterated analog, is a versatile intermediate in
organic synthesis. The carbon-bromine bond is a key functional group that allows for a variety
of cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Cross-Coupling Reaction

One of the most important reactions of 9-Bromophenanthrene is the Suzuki-Miyaura cross-
coupling, which is used to form biaryl compounds. These structures are prevalent in
pharmaceuticals, agrochemicals, and advanced materials.

Experimental Protocol: Suzuki-Miyaura Coupling of 9-Bromophenanthrene with Phenylboronic
Acid

Reactants: 9-Bromophenanthrene, Phenylboronic Acid

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]

Base: An aqueous solution of Sodium Carbonate (Na2CQOs) or Potassium Carbonate (K2COs)
Solvent: A mixture of Toluene and Water or Dioxane and Water

Procedure:

e To areaction vessel, add 9-Bromophenanthrene (1 equivalent), the desired arylboronic acid
(1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%), and a base (e.g.,
K2COs or Cs2CO0s3, 2-3 equivalents).

e The vessel is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen).

o Adegassed solvent system, such as a mixture of toluene and water or dioxane and water, is
added.

e The reaction mixture is heated with stirring (typically between 80-110 °C) and the progress is
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).
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e Upon completion, the reaction is cooled to room temperature.

e The organic layer is separated, and the aqueous layer is extracted with an organic solvent
(e.g., ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the desired 9-
phenylphenanthrene.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction
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Suzuki-Miyaura Cross-Coupling Catalytic Cycle
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Caption: A simplified diagram of the Suzuki-Miyaura cross-coupling catalytic cycle.

Conclusion

9-Bromophenanthrene-d9 is a key isotopically labeled compound with significant applications
in synthetic and analytical chemistry. While specific physical data for the deuterated form is
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scarce, the properties of its non-deuterated analog provide a reliable reference. The synthetic
and reactive methodologies outlined in this guide offer a solid foundation for its use in research
and development. The provided experimental protocols and logical workflows are intended to
be a starting point, and optimization may be necessary depending on the specific application
and available laboratory resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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